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Compound of Interest

Compound Name: Dibromododecane

Cat. No.: B8593686 Get Quote

An In-depth Technical Guide to the Material Safety of Dibromododecane

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the chemical properties and associated hazards of all reagents is paramount

for ensuring laboratory safety and experimental integrity. This technical guide provides a

detailed overview of the material safety data for dibromododecane (CAS No: 3344-70-5), a

commonly used α,ω-dihaloalkane in organic synthesis.

Chemical and Physical Properties
Dibromododecane is a long-chain alkyl halide that is useful in the synthesis of various organic

compounds.[1][2] It is characterized by a 12-carbon aliphatic chain with bromine atoms at the

terminal positions.[1][3] The physical state of dibromododecane is typically an off-white to

pale brown or beige crystalline solid at room temperature.[1][4][5]

Table 1: Physical and Chemical Properties of Dibromododecane
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Property Value Source(s)

Molecular Formula C12H24Br2 [3][6][7][8][9][10]

Molecular Weight 328.13 g/mol [3][6][7][9][10]

Appearance
Off-white to pale brown/beige

solid
[1][4][5]

Odor Odorless [5][9][10]

Melting Point 37 - 42 °C (98.6 - 107.6 °F) [1][4][6][7][9][10]

Boiling Point 215 °C (419 °F) at 15 mmHg [1][4][7][9][10]

362.8 °C at 760 mmHg [6]

Flash Point > 110 °C (> 230 °F) [4][9]

113 °C (235.4 °F) - closed cup [7]

Density 1.3 ± 0.1 g/cm³ [6]

Solubility

Insoluble in water. Soluble in

hot methanol, hexane, toluene,

and chloroform.

[1][2][4]

Stability
Stable under normal

conditions.
[1][4][5][6][11]

Incompatibilities Strong oxidizing agents. [1][4][5][6][11]

Toxicological Data
The toxicological properties of dibromododecane have not been fully investigated.[8][10]

However, available data and information on similar halogenated hydrocarbons suggest that it

should be handled with care.[1] It may be harmful if swallowed, inhaled, or absorbed through

the skin, and may cause skin and eye irritation.[1][11]

Table 2: Acute Toxicity Data for Dibromododecane
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Route of
Exposure

Species Dose/Duration Toxic Effects Source(s)

Intravenous Mouse LD50: 320 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.

[6]

GHS Hazard Statements: Based on aggregated data from multiple suppliers, the following GHS

hazard statements have been associated with dibromododecane, although it's important to

note that it does not meet GHS hazard criteria in a significant percentage of reports[3]:

H301 (12.5%): Toxic if swallowed[3]

H302 (37.5%): Harmful if swallowed[3]

H315 (12.5%): Causes skin irritation[3]

H319 (25%): Causes serious eye irritation[3]

H335 (12.5%): May cause respiratory irritation[3]

No data is available regarding germ cell mutagenicity, carcinogenicity, reproductive toxicity, or

specific target organ toxicity (STOT) from single or repeated exposure.[8][9][10]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the potential hazards, adherence to strict safety protocols is essential when working with

dibromododecane. The following sections outline generalized experimental procedures for

safe handling and emergency response.

Personal Protective Equipment (PPE) and Engineering
Controls
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A risk assessment should always be conducted before beginning any experiment. The following

diagram illustrates the hierarchy of controls for safe handling.

Hierarchy of Controls

Elimination/Substitution
(Is a less hazardous alternative available?)

Engineering Controls
(Fume hood, exhaust ventilation)

If not feasible

Administrative Controls
(SOPs, training, labeling)

Supplement with

Personal Protective Equipment
(Gloves, goggles, lab coat)

Last line of defense

Click to download full resolution via product page

Diagram 1: Hierarchy of Controls for Safe Chemical Handling.

Methodology for Safe Handling:

Engineering Controls: All manipulations of dibromododecane should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or

vapors.[1][11]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.[8][11]
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Hand Protection: Handle with chemically resistant gloves. Dispose of contaminated gloves

after use in accordance with good laboratory practices.[11]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[8][11]

Respiratory Protection: For large-scale operations or in situations where engineering

controls are insufficient, use a NIOSH/MSHA or European Standard EN 136 approved

respirator with appropriate cartridges.[8][11]

Storage and Disposal
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9][10][12]

Keep away from incompatible materials such as strong oxidizing agents.[1][4][5][6][11]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains.[9][10][11][12]

Contaminated packaging should be treated as the product itself.

Emergency Procedures
The following workflow outlines the appropriate response to various types of exposure.
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Routes of Exposure

First Aid Measures

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Get medical attention.

Wash with soap and water.
Remove contaminated clothing.

Get medical attention.

Rinse with water for 15 mins.
Get medical attention.

Rinse mouth with water.
Get medical attention.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Diagram 2: Emergency First Aid Procedures for Dibromododecane Exposure.

Experimental Protocol for Accidental Release:

Ensure Personal Safety: Evacuate non-essential personnel. Ensure adequate ventilation.[10]

[11][12]

Containment: Prevent the material from entering drains or waterways.[10][11][12]

Clean-up: For a solid spill, avoid dust formation.[9][10][11][12] Carefully sweep or shovel the

material into a suitable, labeled container for disposal.[9][10][11][12]

Decontamination: Clean the spill area thoroughly.

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[9][10][11]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen halides.[8][10][11][12]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][10][11][12]

This guide is intended to provide a comprehensive overview of the material safety data for

dibromododecane. It is imperative that all users consult the most current Safety Data Sheet

(SDS) from their supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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